Cas no 91895-34-0 (2,6-Dichloro-3-hydrazinoquinoxaline)

• Product Name: 2,6-Dichloro-3-hydrazinoquinoxaline
• CAS No: 91895-34-0
• MF: C₈H₆Cl₂N₄
• MW: 229.066038608551
• MDL: MFCD00140722
• CID: 1082969
• PubChem ID: 1473346
• Update Time: 2025-11-01

2,6-Dichloro-3-hydrazinoquinoxaline Chemical and Physical Properties

Names and Identifiers

• (3,7-Dichloroquinoxalin-2-yl)hydrazine
• 2,6-Dichloro-3-hydrazinoquinoxaline
• EN300-73014
• 10E-953
• HMS1364E12
• AKOS015991647
• MFCD00140722
• 2,6-dichloro-3-hydrazinylquinoxaline
• 91895-34-0
• Bionet2_000100
• SCHEMBL438327
• CS-0259337
• UMIBNTAMBAHQPV-UHFFFAOYSA-N
• G42516

• MDL： MFCD00140722
• Inchi： 1S/C8H6Cl2N4/c9-4-1-2-5-6(3-4)13-8(14-11)7(10)12-5/h1-3H,11H2,(H,13,14)
• InChI Key： UMIBNTAMBAHQPV-UHFFFAOYSA-N
• SMILES： ClC1=C(NN)N=C2C=C(C=CC2=N1)Cl

Computed Properties

• Exact Mass: 227.9969516g/mol
• Monoisotopic Mass: 227.9969516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.8Ų

Additional information on 2,6-Dichloro-3-hydrazinoquinoxaline

Comprehensive Overview of 2,6-Dichloro-3-hydrazinoquinoxaline (CAS No. 91895-34-0): Properties, Applications, and Research Insights

2,6-Dichloro-3-hydrazinoquinoxaline (CAS No. 91895-34-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the quinoxaline derivatives family, known for their diverse biological activities. With the increasing demand for novel small-molecule inhibitors and bioconjugation reagents, this chemical has become a focal point in drug discovery pipelines.

The molecular structure of 2,6-Dichloro-3-hydrazinoquinoxaline features a quinoxaline core substituted with two chlorine atoms at positions 2 and 6, along with a reactive hydrazino group at position 3. This configuration enables versatile chemical modifications, making it valuable for designing targeted therapeutics and fluorescence probes. Researchers have explored its potential in kinase inhibition and antibacterial agents, aligning with current trends in combating antibiotic resistance.

Recent studies highlight the compound's role in developing covalent inhibitors, a hot topic in oncology research. Its electrophilic reactivity allows selective binding to cysteine residues in proteins, a mechanism exploited in cancer drug development. This aligns with frequent search queries like "quinoxaline-based cancer drugs" and "small-molecule covalent modifiers," reflecting growing public interest in precision medicine.

In material science, CAS 91895-34-0 serves as a precursor for organic semiconductors due to its π-conjugated system. The compound's ability to form stable charge-transfer complexes makes it relevant for OLED technologies and sensor materials, addressing trending searches about "organic electronic materials." Its thermal stability (>250°C) further supports applications in high-performance polymers.

Synthetic protocols for 2,6-Dichloro-3-hydrazinoquinoxaline typically involve nucleophilic substitution of 2,6-dichloroquinoxaline with hydrazine hydrate. Optimization of this process has been a focus area, with recent publications emphasizing green chemistry approaches to reduce byproducts—responding to the surge in searches for "sustainable synthetic methods." Analytical characterization via HPLC-MS and NMR spectroscopy confirms high purity (>98%), critical for biomedical applications.

Ongoing investigations explore the compound's structure-activity relationships (SAR) in modulating enzyme functions. Computational studies using molecular docking predict strong interactions with ATP-binding sites, explaining its potential as a tyrosine kinase inhibitor. These findings correlate with frequent academic queries about "quinoxaline-protein interactions" and "computational drug design."

From a commercial perspective, 91895-34-0 is available as a research-grade chemical with strict quality controls. Storage recommendations emphasize protection from moisture and light to maintain stability—information often sought in search terms like "handling hydrazino compounds." Global suppliers typically provide technical data sheets detailing solubility (DMSO >50 mg/mL) and safety protocols.

The environmental fate of 2,6-Dichloro-3-hydrazinoquinoxaline has been evaluated through biodegradation studies, showing moderate persistence in aquatic systems. This data addresses rising concerns about "pharmaceutical pollutants," with research focusing on advanced oxidation processes for its degradation—a subject gaining traction in environmental chemistry forums.

Future directions include exploring its photophysical properties for bioimaging applications and developing prodrug formulations to enhance bioavailability. These advancements respond to industry demands captured in search trends like "quinoxaline fluorescence markers" and "drug delivery systems," positioning this compound as a multifaceted tool in modern chemistry.